Cas no 634574-94-0 (7-chloro-1-(4-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-chloro-1-(4-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 634574-94-0
• MF: C₂₄H₂₃ClN₂O₅
• MW: 454.902825593948
• CID: 5981408
• PubChem ID: 4709313
• Update Time: 2025-07-16

7-chloro-1-(4-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-(4-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 7-chloro-1-(4-methoxyphenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 7-chloro-1,2-dihydro-1-(4-methoxyphenyl)-2-[2-(4-morpholinyl)ethyl]-
• F1845-0157
• AB00652575-06
• AKOS016113502
• MLS000419105
• 7-chloro-1-(4-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• SMR000320347
• Z339407418
• 634574-94-0
• AKOS002316651
• CHEMBL1380624
• HMS2754G16

• Inchi： 1S/C24H23ClN2O5/c1-30-17-5-2-15(3-6-17)21-20-22(28)18-14-16(25)4-7-19(18)32-23(20)24(29)27(21)9-8-26-10-12-31-13-11-26/h2-7,14,21H,8-13H2,1H3
• InChI Key： JCWHGSSXNUDJLI-UHFFFAOYSA-N
• SMILES： N1(CCN2CCOCC2)C(C2=CC=C(OC)C=C2)C2C(=O)C3=CC(Cl)=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 454.1295495g/mol
• Monoisotopic Mass: 454.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 666.5±55.0 °C(Predicted)
• pka: 6.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-chloro-1-(4-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Professional Introduction to Compound with CAS No. 634574-94-0 and Product Name: 7-chloro-1-(4-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno[2,3-cpyrrole]-3,9-dione

The compound in question, identified by the CAS number 634574-94-0, is a highly specialized molecule with a complex structural framework. This compound belongs to the class of chromeno[2,3-cpyrrole] derivatives, which have garnered significant attention in recent years due to their unique pharmacological properties and potential applications in medicinal chemistry. The molecular structure of this compound features a fused heterocyclic system consisting of a chromene and a cpyrrole ring, connected through a central carbon atom. This arrangement contributes to its distinctive electronic and steric properties, making it a promising candidate for further investigation.

One of the most striking features of this compound is its substitution pattern. The presence of a 7-chloro group at the 7-position of the chromene ring introduces electrophilic characteristics that can be exploited in various chemical reactions. Additionally, the 1-(4-methoxyphenyl) moiety at the 1-position adds a hydrophobic aromatic ring, which can influence solubility and binding affinity. The 2-2-(morpholin-4-yl)ethyl substituent further complicates the structure by introducing a morpholine ring linked via an ethyl chain. This morpholine group is known for its ability to enhance bioavailability and stability in drug candidates.

The significance of this compound lies in its potential as a building block for more complex pharmaceutical entities. Researchers have been exploring chromeno[2,3-cpyrrole] derivatives for their antimicrobial, anti-inflammatory, and anticancer properties. The unique combination of functional groups in this molecule makes it an attractive scaffold for drug design. Specifically, the morpholin-4-yl part of the structure has been shown to improve metabolic stability and reduce toxicity, which are critical factors in drug development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The chromeno[2,3-cpyrrole] system offers a rich array of electronic possibilities due to its conjugated π-system. This conjugation not only affects the compound's photophysical properties but also influences its interaction with biological targets. The 7-chloro group can participate in electrophilic aromatic substitution reactions, allowing for further derivatization and customization of the molecule.

In terms of synthesis, this compound presents both challenges and opportunities. The construction of the fused heterocyclic system requires careful consideration of reaction conditions and intermediates. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds necessary for this structure.

The potential applications of this compound are vast and span multiple therapeutic areas. For instance, its structural features suggest that it could be modified to target specific enzymes or receptors involved in diseases like cancer or neurodegeneration. The 4-methoxyphenyl group provides a handle for further functionalization, enabling researchers to fine-tune the molecule's pharmacokinetic profile. Additionally, the morpholin-4-yl moiety could be exploited to enhance oral bioavailability, a critical factor for any successful therapeutic agent.

From a computational chemistry perspective, understanding the properties of this compound requires sophisticated modeling techniques. Quantum mechanical calculations can provide insights into its electronic structure and reactivity. These calculations are essential for predicting how the molecule will behave in different environments and how it might interact with biological targets. Furthermore, molecular dynamics simulations can help elucidate its conformational flexibility and solvation behavior.

The role of computational methods in drug discovery cannot be overstated. By leveraging computational tools, researchers can accelerate the design process and reduce experimental costs. In particular, virtual screening techniques allow for rapid evaluation of large libraries of compounds based on their predicted binding affinities to target proteins. This approach has become increasingly popular in recent years due to advancements in computational power and algorithmic efficiency.

Future directions for research on this compound could include exploring its derivatives and analogs. By modifying specific functional groups or introducing new ones, researchers may uncover even more potent or selective pharmacological activity. Additionally, studying how different substituents affect the molecule's bioavailability could provide valuable insights into drug design principles.

In conclusion,7-chloro-1-(4-methoxyphenyl)-2-2-(morpholin-4-yl)ethyl-1H,,2H,,3H,,9H-chromeno[2,3-cpyrrole]3,9-dione (CAS No.: 634574-94-0) represents a fascinating example of how complex molecular structures can lead to novel pharmacological applications. Its unique combination of functional groups makes it a promising candidate for further investigation in medicinal chemistry and drug discovery.